1-(Quinoline-2-carbonyl)azetidine-3-carbonitrile
Overview
Description
1-(Quinoline-2-carbonyl)azetidine-3-carbonitrile is a heterocyclic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound possesses a unique structural configuration that makes it an attractive candidate for drug development. In
Scientific Research Applications
Organic Synthesis
Azetidines, such as 1-(Quinoline-2-carbonyl)azetidine-3-carbonitrile, are pivotal in organic synthesis due to their ring strain and unique reactivity. They serve as intermediates in the synthesis of complex molecules and can undergo various reactions, including [2+2] photocycloadditions, to form functionalized azetidines . These reactions are essential for constructing carbocyclic and heterocyclic compounds with high regio- and stereoselectivity.
Medicinal Chemistry
In medicinal chemistry, azetidines are incorporated into drug scaffolds to improve pharmacokinetic properties . The ring strain in azetidines can enhance the binding affinity to biological targets, making them valuable in the design of new therapeutic agents.
Materials Science
Azetidines contribute to the development of new materials with applications such as antibacterial and antimicrobial coatings. Their polymerization leads to polymers with potential for CO2 adsorption, chelation, and materials templating .
Chemical Synthesis
The unique reactivity of azetidines is exploited in chemical synthesis for C(sp3)–H functionalization and the formation of carbon-nucleophile bonds. These reactions are crucial for the development of new synthetic methodologies and the creation of value-added building blocks .
Environmental Science
Derivatives of quinoline-3-carbonitrile, which share a structural similarity with 1-(Quinoline-2-carbonyl)azetidine-3-carbonitrile, have been studied for their anti-corrosive properties. They show promise in protecting metals from corrosion, which is significant for environmental preservation .
Analytical Chemistry
In analytical chemistry, azetidines are used as building blocks for polyamines through anionic and cationic ring-opening polymerization. This process is important for creating polymers with specific structures and properties, aiding in various analytical applications .
Pharmacology
Azetidines are important in pharmacology for drug discovery. They are used as motifs in the development of drugs due to their three-dimensional structure and metabolic stability, which can lead to more effective pharmaceuticals .
Biotechnology
The ring-strained nature of azetidines makes them suitable for applications in biotechnology, such as non-viral gene transfection. Their ability to form stable complexes with genetic material can facilitate the delivery of genes into cells .
Mechanism of Action
Target of Action
It’s worth noting that azetidines, which are four-membered n-heterocycles, are valuable compounds because they act as building blocks for the synthesis of nitrogen-containing compounds such as amino acids, alkaloids, biologically active drugs, chiral ligands, and organocatalysts .
Mode of Action
The [2 + 2] photocycloaddition reaction between an imine and an alkene component, known as the aza paternò–büchi reaction, is one of the most efficient ways to synthesize functionalized azetidines . This reaction could potentially play a role in the compound’s interaction with its targets.
Biochemical Pathways
It’s known that azetidines can be involved in the synthesis of various nitrogen-containing compounds, suggesting that they may influence a variety of biochemical pathways .
Pharmacokinetics
Studies have shown that incorporation of azetidines into pharmaceutically relevant scaffolds can result in improved pharmacokinetic properties as well as metabolic stability .
Result of Action
Azetidines and their derivatives have been found to exhibit diversified biological and pharmacological activity in addition to their therapeutic properties .
Action Environment
The inherent rigidity of spirocyclic compounds, such as azetidines, causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target .
properties
IUPAC Name |
1-(quinoline-2-carbonyl)azetidine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O/c15-7-10-8-17(9-10)14(18)13-6-5-11-3-1-2-4-12(11)16-13/h1-6,10H,8-9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ROKVHFMRQJPQNI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=NC3=CC=CC=C3C=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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